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Compound of Interest

Compound Name: (R)-(+)-Methylsuccinic acid

Cat. No.: B1199894 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of (R)-(+)-Methylsuccinic
Acid

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical and chemical properties of chiral building blocks like (R)-(+)-Methylsuccinic
acid is fundamental. This technical guide provides a detailed overview of the melting and

boiling points of (R)-(+)-Methylsuccinic acid, including experimental protocols for their

determination and relevant synthetic pathways.

Physicochemical Data of (R)-(+)-Methylsuccinic Acid
(R)-(+)-Methylsuccinic acid, also known as (R)-(+)-Pyrotartaric acid, is a chiral dicarboxylic

acid. Its stereochemistry makes it a valuable component in the synthesis of enantiomerically

pure pharmaceuticals and other specialty chemicals.

Table 1: Melting and Boiling Points of (R)-(+)-Methylsuccinic Acid and Related Compounds
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Compound CAS Number
Melting Point
(°C)

Boiling Point
(°C)

Notes

(R)-(+)-

Methylsuccinic

acid

3641-51-8 111 - 115[1] 236.5 ± 13.0

Predicted value.

[2] Another

source states

approximately

255°C.[2]

110 - 115[2][3]

(±)-

Methylsuccinic

acid (racemic)

498-21-5 110 - 115 Decomposes[4]

111.1 - 112.2

(232 - 234 °F)[4]

Experimental Protocols for Determination of
Physicochemical Properties
Accurate determination of melting and boiling points is crucial for compound identification and

purity assessment. Standard laboratory procedures are detailed below.

Melting Point Determination using the Capillary Method
This method is widely used for determining the melting point of a solid crystalline substance.

Materials:

Melting point apparatus (e.g., Vernier Melt Station, Thiele tube)

Capillary tubes (sealed at one end)

Sample of (R)-(+)-Methylsuccinic acid

Mortar and pestle

Spatula
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Procedure:

Sample Preparation: A small amount of the crystalline (R)-(+)-Methylsuccinic acid is finely

ground into a powder using a mortar and pestle.[5]

Capillary Tube Packing: The open end of a capillary tube is pushed into the powdered

sample. The tube is then inverted and tapped gently to pack the powder into the sealed end.

This process is repeated until the packed sample height is 2-3 mm.[6]

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.[6]

Heating: The sample is heated rapidly to a temperature approximately 10-15°C below the

expected melting point.[5][6] The heating rate is then reduced to about 1-2°C per minute to

ensure accurate measurement.[6]

Observation and Recording: The melting range is recorded from the temperature at which

the first liquid droplet is observed to the temperature at which the entire sample has

completely liquefied.[5][6] A narrow melting range (0.5-1.0°C) is indicative of a pure

compound.[5]

Boiling Point Determination using the Thiele Tube
Method
This micro-method is suitable for determining the boiling point of small quantities of liquid.

Since (R)-(+)-Methylsuccinic acid is a solid at room temperature, it would need to be melted

first, or a different method for high-melting solids would be employed. The following is a general

procedure for liquids.

Materials:

Thiele tube

Heat-resistant oil (e.g., mineral oil, silicone oil)

Thermometer
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Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Procedure:

Sample Preparation: A small amount of the liquid sample is placed into the small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end downwards.[7]

Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a Thiele tube containing

heat-resistant oil.[7][8]

Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample uniformly.[8]

Observation: As the liquid heats up, air trapped in the capillary tube will escape, forming a

stream of bubbles. Heating is continued until a continuous and vigorous stream of bubbles

emerges from the capillary tube.[7]

Recording the Boiling Point: The heat source is removed, and the apparatus is allowed to

cool. The temperature at which the stream of bubbles stops and the liquid is drawn into the

capillary tube is recorded as the boiling point.[7][8]

Synthetic Pathways and Workflows
(R)-(+)-Methylsuccinic acid serves as a key starting material in various synthetic routes.

Workflow for the Catalytic Synthesis of Methylsuccinic
Acid
Methylsuccinic acid can be synthesized via the hydrogenation of itaconic acid.[9][10]
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Diagram 1: Catalytic Synthesis of Methylsuccinic Acid
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(>99%)

Click to download full resolution via product page

Caption: Catalytic Synthesis Workflow.

Application in Chiral Synthesis
(R)-(+)-Methylsuccinic acid is utilized as a chiral precursor in multi-step syntheses. For

example, it is the starting material for the synthesis of (R)-all-trans-13,14-Dihydroretinol.[11]
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Diagram 2: Synthesis starting from (R)-(+)-Methylsuccinic Acid
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Caption: Chiral Synthesis Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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